6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine

• IUPAC Name: 6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane]-4-amine
• InChI: InChI=1S/C12H14FNO/c13-8-2-3-11-9(6-8)10(14)7-12(15-11)4-1-5-12/h2-3,6,10H,1,4-5,7,14H2
• InChI Key: IIJSMMZDAYZHBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C3=C(O2)C=CC(=C3)F)N
• Molecular Formula: C12H14FNO
• DSSTOX Substance ID: DTXSID50732506
• Molecular Weight: 207.24 g/mol
• CAS RN: 934554-58-2

Description

6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a spirocyclic amine that contains a fluorine atom, which makes it an interesting target for drug development.

Mechanism of Action

The mechanism of action of 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine is not fully understood. However, it is believed to act on the serotonin system in the brain, specifically the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and appetite. By modulating the activity of this receptor, 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine may have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine has a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, this compound has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine in lab experiments is its potential as a drug candidate. Its spirocyclic structure and fluorine atom make it an interesting target for drug development. Additionally, this compound has been shown to have activity against cancer cells and may have potential as an anticancer agent. However, the synthesis of this compound is challenging, which may limit its use in lab experiments.

Future Directions

There are several future directions for the study of 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine. One direction is the further exploration of its potential as an antidepressant and anxiolytic agent. Additionally, this compound may have potential as an anticancer agent, and further studies are needed to fully understand its activity against cancer cells. Furthermore, the anti-inflammatory properties of this compound may be beneficial in the treatment of inflammatory diseases, and more research is needed in this area. Finally, the synthesis of 6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine could be further optimized to make it more accessible for lab experiments and drug development.

Scientific Research Applications

6-Fluorospiro[chroman-2,1'-cyclobutan]-4-amine has been studied for its potential applications in the treatment of various diseases. It has been shown to have activity against cancer cells, specifically breast cancer cells, and has also been studied for its potential as an antidepressant and anxiolytic agent. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.